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Introduction

Tenofovir is a cornerstone of antiretroviral therapy (ART) for HIV infection and is also used in
the management of chronic hepatitis B.[1][2] Administered as prodrugs, tenofovir disoproxil
fumarate (TDF) or tenofovir alafenamide (TAF), it undergoes intracellular phosphorylation to its
active metabolite, tenofovir diphosphate (TFV-DP).[1][3] TFV-DP acts as a competitive inhibitor
of viral reverse transcriptase, leading to chain termination and suppression of viral replication.
[1][4] The long intracellular half-life of TFV-DP makes it an excellent biomarker for assessing
treatment adherence and cumulative drug exposure.[3]

This document provides detailed application notes and protocols for the quantification of
intracellular TFV-DP, primarily focusing on the gold-standard liquid chromatography-tandem
mass spectrometry (LC-MS/MS) method. While the specific compound "Tenofovir-C3-0O-C15-
CF3 ammonium" may serve as an internal standard in specialized assays, this guide outlines
the general principles and procedures applicable to the broader research community.
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Tenofovir prodrugs are metabolized within the cell to the active diphosphate form. This process
is crucial for its antiviral activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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